Cas no 661459-01-4 (5-methylpiperidine-2-carboxylic acid hydrochloride, Mixture of diastereomers)

• Product Name: 5-methylpiperidine-2-carboxylic acid hydrochloride, Mixture of diastereomers
• CAS No: 661459-01-4
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• MDL: MFCD31667937
• CID: 1703477
• PubChem ID: 69619338
• Update Time: 2025-04-21

5-methylpiperidine-2-carboxylic acid hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxylic acid, 5-methyl-, hydrochloride
• 5-methylpiperidine-2-carboxylic acid hydrochloride, Mixture of diastereomers
• XIOIKXGNNACYRJ-UHFFFAOYSA-N
• 5-methylpiperidine-2-carboxylic acid;hydrochloride
• SCHEMBL5955727
• 661459-01-4
• 5-methyl-piperidine-2-carboxylic acid hydrochloride
• Z3291973014
• EN300-2009561
• 5-methylpiperidine-2-carboxylic acid hydrochloride
• AT40788

• MDL： MFCD31667937
• Inchi： 1S/C7H13NO2.ClH/c1-5-2-3-6(7(9)10)8-4-5;/h5-6,8H,2-4H2,1H3,(H,9,10);1H
• InChI Key： XIOIKXGNNACYRJ-UHFFFAOYSA-N
• SMILES： Cl.OC(C1CCC(C)CN1)=O

Computed Properties

• Exact Mass: 179.07142
• Monoisotopic Mass: 179.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives